N-(3,4-diethoxybenzyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-[(3,4-diethoxyphenyl)methyl]-3-[8-(2-methylpropyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]propanamide
• InChI: InChI=1S/C25H31N5O4S/c1-5-33-19-8-7-17(13-20(19)34-6-2)14-26-22(31)10-9-21-27-28-25-29(15-16(3)4)24(32)23-18(30(21)25)11-12-35-23/h7-8,11-13,16H,5-6,9-10,14-15H2,1-4H3,(H,26,31)
• InChI Key: UNAIDQLYVZJOPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC(=O)CCC2=NN=C3N2C4=C(C(=O)N3CC(C)C)SC=C4)OCC
• Molecular Formula: C25H31N5O4S
• Molecular Weight: 497.6 g/mol

Description

N-(3,4-diethoxybenzyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C25H31N5O4S and its molecular weight is 497.61. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-diethoxybenzyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-diethoxybenzyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Compounds with structural similarities to N-(3,4-diethoxybenzyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide have been synthesized and evaluated for their antitumor properties. For example, annelated thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, which underwent an unusual Dimroth rearrangement, exhibited strong antiproliferative activity against a panel of 60 human tumor cell lines at nanomolar concentrations. This suggests a potential for these compounds in cancer treatment due to their low toxicity and high potency in vivo (Lauria et al., 2013).

Antimicrobial Activity

Another application area is the synthesis of compounds for antimicrobial activity evaluation. Novel derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, synthesized through a condensation reaction, have shown antibacterial activity against both Gram-positive and Gram-negative bacteria. This includes pathogens such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa, highlighting the potential of these compounds in addressing antibiotic resistance issues (Lahmidi et al., 2019).

Antioxidant Properties

The antioxidant properties of related compounds have also been explored. Copper (II) coordination complexes with related structures have demonstrated significant antioxidant activity, indicating potential therapeutic applications in mitigating oxidative stress-related diseases (Chkirate et al., 2020).